N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide
• InChI: InChI=1S/C16H21N3O/c20-16(17-9-8-12-4-2-1-3-5-12)14-10-18-15(19-11-14)13-6-7-13/h4,10-11,13H,1-3,5-9H2,(H,17,20)
• InChI Key: GAMLBNPCGLFEOT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=CN=C(N=C2)C3CC3
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide is a synthetic organic compound characterized by its unique structural features, including a cyclohexene ring, a cyclopropyl group, and a pyrimidine carboxamide moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide typically involves multiple steps:

• Formation of the Cyclohexenyl Ethylamine Intermediate

  Starting Materials: Cyclohexene and ethylamine.

  Reaction Conditions: Cyclohexene is reacted with ethylamine under controlled conditions to form 2-(1-cyclohexenyl)ethylamine.

• Synthesis of the Pyrimidine Carboxamide

  Starting Materials: 2-cyclopropylpyrimidine-5-carboxylic acid and 2-(1-cyclohexenyl)ethylamine.

  Reaction Conditions: The carboxylic acid is activated using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  Reagents: Common oxidizing agents like potassium permanganate or chromium trioxide.

  Conditions: Typically performed under acidic or basic conditions.

  Products: Oxidation of the cyclohexene ring can lead to the formation of cyclohexanone derivatives.

• Reduction

  Reagents: Reducing agents such as lithium aluminum hydride or sodium borohydride.

  Conditions: Usually carried out in anhydrous solvents.

  Products: Reduction of the pyrimidine ring can yield dihydropyrimidine derivatives.

• Substitution

  Reagents: Nucleophiles like amines or thiols.

  Conditions: Often performed in polar aprotic solvents.

  Products: Substitution reactions can introduce various functional groups into the pyrimidine ring.

Scientific Research Applications

Chemistry

In chemistry, N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel synthetic methodologies.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. It can serve as a probe to investigate enzyme mechanisms or as a ligand in receptor binding studies.

Medicine

In medicinal chemistry, N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide is evaluated for its pharmacological properties. It may exhibit activity against certain diseases, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials or as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(cyclohexen-1-yl)ethyl]-2-(4-methoxyphenyl)acetamide

  • Similar in having a cyclohexenyl ethylamine moiety but differs in the acetamide group.

• 2-(1-Cyclohexenyl)ethylamine

  • Shares the cyclohexenyl ethylamine structure but lacks the pyrimidine carboxamide component.

• 2-Cyclopropylpyrimidine-5-carboxylic acid

  • Contains the pyrimidine carboxylic acid structure but lacks the cyclohexenyl ethylamine moiety.

Uniqueness

N-[2-(cyclohexen-1-yl)ethyl]-2-cyclopropylpyrimidine-5-carboxamide is unique due to the combination of its cyclohexenyl, cyclopropyl, and pyrimidine carboxamide groups. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds, making it a valuable molecule for various research and industrial applications.